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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173

This guide provides essential safety and logistical information for the proper disposal of
lanthanum isopropoxide, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance. Lanthanum isopropoxide is a moisture-sensitive, flammable solid
that requires careful handling during its entire lifecycle, including disposal.[1][2][3]

Key Safety and Hazard Information

Proper handling and storage are paramount to mitigating risks. The following table summarizes
the key hazard and safety data for lanthanum isopropoxide.
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Identifier Value Reference
CAS Number 19446-52-7 [4][5]
Molecular Formula CoH21La03 [41[5]

Appearance

White to off-white powder/solid

[1]3][6]

Hazard Classifications

GHS Pictograms

GHSO02 (Flammable), GHS07
(Irritant)

[3]

Signal Word

Danger

[5]

Hazard Statements

H228: Flammable solidH315:
Causes skin irritationH319:
Causes serious eye
irritationH335: May cause

respiratory irritation

[5]

Storage Class

4.1B: Flammable solid

hazardous materials

[5]

Protective Measures

Personal Protective Equipment
(PPE)

Chemical safety
goggles/eyeshields, chemical-
resistant gloves, NIOSH-
approved respirator (Type N95
or P3), protective clothing

[2][5]

Handling Conditions

Handle under an inert
atmosphere in a well-ventilated
area or chemical fume hood.[2]
Keep away from moisture,

heat, sparks, and open flames.

[2]14]

Experimental Protocol: Step-by-Step Disposal

Procedure
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The recommended procedure for disposing of surplus or waste lanthanum isopropoxide
involves a controlled hydrolysis reaction. This process converts the reactive metal alkoxide into
more stable and less hazardous compounds: lanthanum hydroxide and isopropanol.[7] This
reaction is rapid and must be performed with caution.[3][6]

Materials Required:

e Waste lanthanum isopropoxide

e Anhydrous isopropanol

e Deionized water

 Dilute acetic acid or hydrochloric acid for neutralization

o Appropriate reaction vessel (e.g., three-necked flask with a stirrer and addition funnel)
o Stir plate

 Inert gas source (Nitrogen or Argon)

Appropriately labeled hazardous waste containers for solid and liquid waste[8]
Procedure:

e Preparation and Setup:

o

Conduct the entire procedure within a certified chemical fume hood.

[¢]

Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

[¢]

Ensure an inert atmosphere (e.g., nitrogen or argon) can be maintained over the reaction.

[e]

Place the container with the waste lanthanum isopropoxide in the fume hood.
o Controlled Hydrolysis:

o Carefully transfer the waste lanthanum isopropoxide into the reaction vessel.
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o Under an inert atmosphere, slowly add enough anhydrous isopropanol to create a stirrable
slurry. This helps to dissipate heat during the subsequent hydrolysis.

o Begin stirring the slurry.

o Slowly add water dropwise to the stirring slurry using an addition funnel. The reaction is
exothermic and will generate isopropanol and solid lanthanum hydroxide.[7] Maintain a
slow addition rate to control the reaction temperature.

o Continue stirring the mixture for several hours after the water addition is complete to
ensure the reaction goes to completion.

Neutralization and Waste Segregation:

o Once the reaction has ceased and the mixture has cooled to room temperature, check the
pH of the aqueous layer.

o If necessary, neutralize the solution by adding dilute acetic acid or hydrochloric acid
dropwise.

o Separate the solid lanthanum hydroxide precipitate from the liquid (a mixture of water and
isopropanol) via filtration.

Final Waste Disposal:

[e]

Solid Waste: Carefully scrape the filtered lanthanum hydroxide into a clearly labeled
container for solid hazardous waste.[8]

o Liquid Waste: The filtrate, containing isopropanol and water, should be collected in a
separate, labeled container designated for flammable liquid waste.[9]

o Contaminated Materials: Dispose of all contaminated items, including gloves, filter paper,
and weighing papers, as solid hazardous waste.[8]

o Final Disposal: Arrange for a licensed hazardous waste disposal contractor to collect all
waste containers.[2][8] Do not dispose of any materials down the sewer.[4]
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Disposal Workflow Visualization

The following diagram illustrates the logical workflow and decision-making process for the safe
disposal of lanthanum isopropoxide.

Lanthanum Isopropoxide Waste

egin Disposal

Step 1: Preparation
- Work in Fume Hood
- Wear Full PPE

Step 2: Controlled Hydrolysis
- Slurry in Isopropanol
- Slow, Dropwise Addition of Water

Step 3: Neutralization & Segregation

- Check and Adjust pH
- Filter Solid from Liquid

Precipitate

Solid Waste: Liquid Waste:
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Caption: Workflow for the safe disposal of lanthanum isopropoxide via controlled hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b101173?utm_src=pdf-body
https://www.benchchem.com/product/b101173?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-isopropoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-isopropoxide
https://www.fishersci.com/store/msds?partNumber=AC383640050&productDescription=LANTHANUM%28III%29+ISOPROPOX+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5490598.htm
https://www.gelest.com/wp-content/uploads/AKL420_LANTHANUM-ISOPROPOXIDE-95_GHS-US_English-US.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/665193
https://www.chemdad.com/index.php?c=article&id=3956
https://cymitquimica.com/cas/19446-52-7/
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Lanthanum_Thallium.pdf
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.benchchem.com/product/b101173#lanthanum-isopropoxide-proper-disposal-procedures
https://www.benchchem.com/product/b101173#lanthanum-isopropoxide-proper-disposal-procedures
https://www.benchchem.com/product/b101173#lanthanum-isopropoxide-proper-disposal-procedures
https://www.benchchem.com/product/b101173#lanthanum-isopropoxide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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